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Compound of Interest

Compound Name: 9-Decen-1-amine

CAS No.: 51382-01-5

Cat. No.: B1247178

Get Quote

Executive Summary
9-Decen-1-amine is a high-value bifunctional building block characterized by a linear ten-

carbon chain terminating in a primary amine at one end and a vinyl group at the other (

). This specific chain length (C10) and orthogonality make it a critical intermediate in modern
pharmaceutical synthesis, particularly for:

Ionizable Lipids for LNP Delivery: Acting as a "tail-anchor" core to synthesize biodegradable

lipids for mRNA vaccines and gene editing therapies.

Macrocyclic Peptidomimetics: Serving as a "stapling" agent to introduce olefinic handles for

Ring-Closing Metathesis (RCM), stabilizing secondary structures of peptide drugs.

Lipophilic Linkers: Providing a precise C10 spacer for PROTACs and drug conjugates where

hydrophobicity modulates cell permeability.

This guide provides field-proven protocols for integrating 9-Decen-1-amine into these high-

impact workflows.
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Chemical Profile & Reactivity[1][2][3][4][5][6]
Property Specification

CAS Number 29302-44-1

Formula

Molecular Weight 155.28 g/mol

Boiling Point ~215°C (at 760 mmHg)

Density ~0.80 g/mL

Functional Groups

Primary Amine (

), Terminal Alkene (

)

Key Reactivity

Nucleophilic substitution, Michael addition,

Amide coupling, Olefin metathesis, Thiol-ene

"click" chemistry.

Handling Advisory: Primary amines readily absorb

from the air to form carbamates. Store under inert gas (Argon/Nitrogen) at 2–8°C. The terminal
alkene is generally stable but should be protected from radical initiators unless polymerization
is intended.

Application I: Synthesis of Ionizable Lipids for LNP
Formulations
Context: Ionizable lipids are the driving force behind Lipid Nanoparticles (LNPs) used in mRNA

delivery (e.g., COVID-19 vaccines). The current gold standard involves "biodegradable" lipids

synthesized via Michael addition of primary amines to alkyl acrylates. 9-Decen-1-amine is an

ideal core scaffold because its C10 chain provides necessary hydrophobicity, while the terminal

alkene offers a handle for late-stage functionalization (e.g., attaching targeting ligands via click

chemistry) without interfering with the lipid self-assembly.
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Protocol: Double Michael Addition for Lipid Library
Generation
Objective: Synthesize a tertiary amine ionizable lipid with a C10 unsaturated tail.

Reagents:

Substrate: 9-Decen-1-amine (1.0 eq)

Michael Acceptor: Dodecyl acrylate (2.1 eq) (or other biodegradable acrylate tails)

Solvent: Ethanol or THF (anhydrous)

Catalyst: None required (autocatalytic) or mild Lewis acid if sluggish.

Step-by-Step Methodology:

Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 9-Decen-
1-amine (155 mg, 1.0 mmol) in anhydrous Ethanol (2 mL).

Addition: Add Dodecyl acrylate (504 mg, 2.1 mmol) dropwise to the stirring amine solution at

room temperature.

Note: A slight excess (2.1 eq) ensures complete conversion of the primary amine to the

tertiary amine, preventing secondary amine contamination.

Reaction: Seal the vial and heat to 60°C for 24–48 hours.

Checkpoint: Monitor reaction progress via LC-MS. The primary amine peak (

156) should disappear, passing through the secondary amine intermediate, to form the
tertiary amine product (

~636).

Work-up: Concentrate the reaction mixture under reduced pressure to remove ethanol.

Purification: The crude oil is often sufficiently pure (>95%) for initial screening. For pharma-

grade purity, purify via flash column chromatography (Silica gel, 0-10% MeOH in DCM with
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1%

).

Mechanism of Action: The nucleophilic nitrogen of 9-Decen-1-amine attacks the

-carbon of the acrylate. The resulting secondary amine is more nucleophilic than the primary
starting material, facilitating the second addition rapidly.
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Figure 1: Synthetic workflow for generating ionizable lipids using 9-Decen-1-amine as the

nitrogen core.

Application II: Macrocyclization via Ring-Closing
Metathesis (RCM)
Context: Macrocycles (rings >12 atoms) are privileged structures in drug discovery, often

displaying better metabolic stability and potency than linear peptides. 9-Decen-1-amine is

used to install a long olefinic tether onto a peptide scaffold (e.g., via Asp/Glu side chains).

Subsequent Ring-Closing Metathesis (RCM) with a second alkene "staples" the molecule into a

macrocycle.

Protocol: "Stapling" a Peptide Sequence
Objective: Create a 15-membered macrocyclic lactam from a linear peptide precursor.

Reagents:
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Peptide Precursor: Resin-bound peptide with a free Aspartic Acid side chain and an N-

terminal alkene (e.g., 4-pentenoic acid cap).

Linker: 9-Decen-1-amine.[1][2][3][4][5]

Coupling Agents: HATU (1.2 eq), DIPEA (2.0 eq).

RCM Catalyst: Hoveyda-Grubbs 2nd Generation (5-10 mol%).

Step-by-Step Methodology:

Amide Coupling (Installation of Tether):

Swell the resin-bound peptide (with selectively deprotected Asp side chain) in DMF.

Add 9-Decen-1-amine (2.0 eq), HATU (1.9 eq), and DIPEA (4.0 eq).

Shake at room temperature for 2 hours.

QC: Perform a Kaiser test (ninhydrin) to ensure the amine has reacted (if coupling to a

solution phase acid) or cleavage/MS check.

Ring-Closing Metathesis (RCM):

Wash the resin thoroughly with DCM (anhydrous) to remove amine/DMF traces (amines

can poison Ruthenium catalysts).

Suspend resin in anhydrous 1,2-Dichloroethane (DCE).

Add Hoveyda-Grubbs II catalyst (10 mol%).

Heat to 40–50°C (or microwave assistance at 80°C for 10 min) under Nitrogen

atmosphere.

Note: The reaction releases ethylene gas. Ensure open venting (via needle) to drive

equilibrium forward.

Cleavage & Isolation:
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Wash resin with DMSO (to remove Ru), then DCM/MeOH.

Cleave peptide from resin using standard TFA cocktail.

Purify via RP-HPLC.

Why 9-Decen-1-amine? Standard allyl-glycine staples often yield small, strained rings (8-10

members). The 10-carbon chain of 9-Decen-1-amine allows for the formation of large, relaxed

macrocycles (15-25 members) that can span across protein-protein interaction interfaces.
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Figure 2: Macrocyclization pathway utilizing 9-Decen-1-amine as the olefinic tether.

Advanced Functionalization: Thiol-Ene "Click"
For applications requiring conjugation of sensitive payloads (e.g., targeting peptides or dyes) to

a lipid tail, the terminal alkene of 9-Decen-1-amine derivatives can be exploited via radical
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thiol-ene addition.

Conditions: Thiol-Ligand (1.2 eq) + 9-Decenyl-Lipid (1.0 eq) + DMPA (Photoinitiator) in

MeOH/THF.

Activation: UV light (365 nm) for 15 minutes.

Result: Anti-Markovnikov addition of the thiol across the double bond, creating a stable

thioether linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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